Cas no 1807077-80-0 (4-Amino-3-fluoro-5-(trifluoromethoxy)mandelic acid)

• Product Name: 4-Amino-3-fluoro-5-(trifluoromethoxy)mandelic acid
• CAS No: 1807077-80-0
• MF: C₉H₇F₄NO₄
• MW: 269.149796724319
• CID: 4942739
• Update Time: 2025-10-31

4-Amino-3-fluoro-5-(trifluoromethoxy)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-fluoro-5-(trifluoromethoxy)mandelic acid

• Inchi： 1S/C9H7F4NO4/c10-4-1-3(7(15)8(16)17)2-5(6(4)14)18-9(11,12)13/h1-2,7,15H,14H2,(H,16,17)
• InChI Key： HOXDNHLJNLYJKE-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)C(C(=O)O)O)OC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 311
• XLogP3: 1.4
• Topological Polar Surface Area: 92.8

Additional information on 4-Amino-3-fluoro-5-(trifluoromethoxy)mandelic acid

4-Amino-3-fluoro-5-(trifluoromethoxy)mandelic acid (CAS No. 1807077-80-0): A Comprehensive Overview

4-Amino-3-fluoro-5-(trifluoromethoxy)mandelic acid (CAS No. 1807077-80-0) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct amino, fluoro, and trifluoromethoxy functional groups, offers a promising platform for the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

Chemical Properties and Structure:

4-Amino-3-fluoro-5-(trifluoromethoxy)mandelic acid is a substituted mandelic acid derivative with a molecular formula of C₉H₈F₄O₃N. The presence of the amino, fluoro, and trifluoromethoxy groups imparts unique chemical properties to this compound. The amino group can participate in hydrogen bonding, enhancing the compound's solubility and reactivity. The fluoro substitution at the C-3 position introduces significant electronic effects, while the trifluoromethoxy group at C-5 further modulates the electronic and steric properties of the molecule. These structural features make 4-Amino-3-fluoro-5-(trifluoromethoxy)mandelic acid an attractive candidate for various chemical and biological applications.

Synthesis Methods:

The synthesis of 4-Amino-3-fluoro-5-(trifluoromethoxy)mandelic acid has been explored through several routes, each with its own advantages and challenges. One common approach involves the reaction of 3-fluoro-5-(trifluoromethoxy)benzaldehyde with an appropriate amine followed by subsequent oxidation to form the carboxylic acid. Another method involves the use of transition-metal-catalyzed cross-coupling reactions to introduce the desired functional groups onto a benzene ring. Recent advancements in green chemistry have also led to more environmentally friendly synthetic methods, such as using biocatalysts or microwave-assisted reactions to improve yield and reduce waste.

Biological Activities: strong>

The biological activities of 4-Amino-3-fluoro-5-(trifluoromethoxy)mandelic acid strong > have been extensively studied in various in vitro and in vivo models. Research has shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain and inflammatory disorders. Additionally, studies have demonstrated its ability to inhibit specific enzymes involved in pain signaling pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that < strong >4-Amino-3-fluoro-5-(trifluoromethoxy)mandelic acid< / strong > could be developed into a new class of nonsteroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects. p > < p >Furthermore, preliminary investigations have indicated that < strong >4-Amino-3-fluoro-5-(trifluoromethoxy)mandelic acid< / strong > may possess anticancer properties. In cell culture studies, it has shown selective cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapeutic agents. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways. While these results are promising, further research is needed to elucidate the exact mechanisms and evaluate its potential as an anticancer agent in clinical settings. p > < p >< strong >Potential Applications: strong > p > < p >The unique chemical structure and biological activities of < strong >4-Amino-3-fluoro-5-(trifluoromethoxy)mandelic acid< / strong > make it a valuable compound for several applications in drug discovery and development. Its anti-inflammatory and analgesic properties position it as a potential lead compound for the development of new NSAIDs with enhanced therapeutic profiles. Additionally, its anticancer activities suggest that it could be further optimized for use in cancer therapy. p > < p >In addition to its direct therapeutic applications, < strong >4-Amino-3-fluoro-5-(trifluoromethoxy)mandelic acid< / strong > can serve as a building block for the synthesis of more complex molecules with diverse biological activities. For example, it can be used as a starting material for the preparation of prodrugs or conjugates designed to improve drug delivery and target specificity. p > < p >< strong >Conclusion: strong > p > < p >< strong >4-Amino-3-fluoro-5-(trifluoromethoxy)mandelic acid< / strong > (CAS No. 1807077-80-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups imparts valuable chemical properties that can be harnessed for various applications, from developing new NSAIDs to exploring its anticancer properties. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the field. p > article > response >